Cas no 1805072-99-4 (Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate
• CAS No: 1805072-99-4
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891238
• Update Time: 2025-08-03

Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-9(16)5-7-6(10(12)13)4-8(17-2)11(14)15-7/h4,10H,3,5H2,1-2H3
• InChI Key： JCDQUNJUVYCXSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CC(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate (CAS No. 1805072-99-4)

Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate (CAS No. 1805072-99-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including difluoromethyl, iodo, and methoxy substituents, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel bioactive molecules.

The structural complexity of Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its pyridine core is a common motif in many FDA-approved drugs, and the presence of the difluoromethyl group enhances its metabolic stability, a critical factor in drug design. The iodo substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in medicinal chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate has surged, driven by the growing interest in fluorine-containing pharmaceuticals. Fluorine atoms are known to improve the bioavailability and binding affinity of drug molecules, making them a hot topic in drug discovery. This compound aligns with the trend of incorporating fluorine into lead compounds to optimize their pharmacokinetic properties.

Another area where Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate shows promise is in agrochemical research. The pyridine scaffold is prevalent in many herbicides and insecticides, and the introduction of difluoromethyl and iodo groups can enhance the efficacy of these products. With the global push for sustainable agriculture, researchers are exploring new chemical entities that offer higher potency and lower environmental impact, making this compound a candidate for further investigation.

From a synthetic perspective, the methoxy group in Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate provides a handle for further modifications, such as demethylation or nucleophilic substitution. This flexibility is highly valued in organic synthesis, where multi-step transformations are often required to achieve the desired target molecules. The compound's CAS No. 1805072-99-4 serves as a unique identifier, ensuring precise communication among researchers and suppliers.

The rise of AI-driven drug discovery has also brought attention to compounds like Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate. Machine learning models are increasingly used to predict the biological activity of novel molecules, and the structural features of this compound make it an interesting subject for computational studies. Researchers are leveraging cheminformatics tools to explore its potential interactions with biological targets, accelerating the hit-to-lead process.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodo-3-methoxypyridine-6-acetate (CAS No. 1805072-99-4) is a multifaceted compound with broad applicability in pharmaceutical and agrochemical research. Its unique structural attributes, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a valuable asset in modern synthetic chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.